Cas no 22741-15-7 (1-Oxaspiro[3.5]nonan-2-one,3,3-dimethyl-)
22741-15-7 structure
Product Name:1-Oxaspiro[3.5]nonan-2-one,3,3-dimethyl-
CAS No:22741-15-7
MF:C10H16O2
MW:168.232843399048
CID:251068
PubChem ID:11137532
Update Time:2025-04-19
1-Oxaspiro[3.5]nonan-2-one,3,3-dimethyl- Chemical and Physical Properties
Names and Identifiers
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- 1-Oxaspiro[3.5]nonan-2-one,3,3-dimethyl-
- 3,3-Dimethyl-1-oxaspiro[3,5]nonan-2-one
- 3,3-dimethyl-1-oxaspiro[3.5]nonan-2-one
- 22741-15-7
- DTXSID90456517
- 1,1-dimethyl-3-oxaspiro[3.5]nonan-2-one
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- Inchi: 1S/C10H16O2/c1-9(2)8(11)12-10(9)6-4-3-5-7-10/h3-7H2,1-2H3
- InChI Key: KFHKVNGUXWIEKK-UHFFFAOYSA-N
- SMILES: O1C(C(C)(C)C21CCCCC2)=O
Computed Properties
- Exact Mass: 168.11508
- Monoisotopic Mass: 168.115029749g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 212
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- PSA: 26.3
1-Oxaspiro[3.5]nonan-2-one,3,3-dimethyl- Related Literature
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Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
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Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
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4. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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